N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H15F3N4O3S/c19-18(20,21)13-3-5-14(6-4-13)29(26,27)22-7-8-24-9-10-25-17(24)12-15(23-25)16-2-1-11-28-16/h1-6,9-12,22H,7-8H2
• InChI Key: BSVOCLMYFWMQCE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN3C=CN(C3=C2)CCNS(=O)(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C18H15F3N4O3S
• Molecular Weight: 424.4 g/mol

Description

N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H15F3N4O3S and its molecular weight is 424.4. The purity is usually 95%.
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Scientific Research Applications

Development of Sulfonylated Derivatives

Cui et al. (2018) developed an efficient three-component reaction to prepare sulfonylated furan or imidazo[1,2-a]pyridine derivatives. Their method exhibits excellent functional group tolerance and efficiency, offering a new strategy for creating these compounds. This work contributes to the field by providing a novel synthesis pathway that enhances the understanding and application of these derivatives in scientific research, without delving into drug-specific details (Cui et al., 2018).

Antimicrobial Activity of Pyrazoline and Pyrazole Derivatives

Hassan (2013) synthesized a series of 2-pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties, evaluating their antibacterial and antifungal activities. This study contributes to the field by identifying compounds with potential antimicrobial properties, which could be further explored for medical applications. The research focuses on the synthesis and biological evaluation of these compounds, steering clear of drug dosage and side effects (Hassan, 2013).

Herbicidal Activity of 2-Pyrazolines

Eussen et al. (1990) discovered that N-(2-pyrazolin-1-ylformyl) benzenesulfonamides form a new group of compounds with notable herbicidal activity, particularly as a post-emergence treatment on dicotyledonous weed species. This research highlights the potential of these compounds in agricultural applications, providing insights into their biochemical mechanisms without addressing aspects related to human drug use (Eussen et al., 1990).